1-(2-allylphenoxy)-3-(9H-carbazol-9-yl)-2-propanol

• IUPAC Name: 1-carbazol-9-yl-3-(2-prop-2-enylphenoxy)propan-2-ol
• InChI: InChI=1S/C24H23NO2/c1-2-9-18-10-3-8-15-24(18)27-17-19(26)16-25-22-13-6-4-11-20(22)21-12-5-7-14-23(21)25/h2-8,10-15,19,26H,1,9,16-17H2
• InChI Key: KDWYRQAZGLVLRM-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=CC=CC=C1OCC(CN2C3=CC=CC=C3C4=CC=CC=C42)O
• Molecular Formula: C24H23NO2
• Molecular Weight: 357.4 g/mol

Description

1-(2-allylphenoxy)-3-(9H-carbazol-9-yl)-2-propanol, also known as ACP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the medical and pharmaceutical industries. ACP is a propanol derivative that contains a carbazole and an allylphenoxy group, which makes it a unique molecule with specific properties.

Mechanism of Action

The mechanism of action of 1-(2-allylphenoxy)-3-(9H-carbazol-9-yl)-2-propanol is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. This compound has been shown to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of cancer and other diseases. This compound has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective and cardiovascular effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the body. In vitro studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce tumor growth. This compound has also been shown to have neuroprotective effects, such as reducing oxidative stress and inflammation in the brain. Additionally, this compound has been shown to improve cardiovascular function by reducing blood pressure and improving blood flow.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-allylphenoxy)-3-(9H-carbazol-9-yl)-2-propanol in lab experiments is its unique chemical structure, which allows for specific interactions with target molecules and pathways. This compound is also relatively easy to synthesize and can be produced in large quantities. However, one of the limitations of using this compound in lab experiments is the lack of knowledge about its long-term effects and potential side effects.

Future Directions

There are several future directions for the research and development of 1-(2-allylphenoxy)-3-(9H-carbazol-9-yl)-2-propanol. One direction is to further investigate the mechanism of action of this compound and its interactions with target molecules and pathways. Another direction is to explore the potential use of this compound in combination with other drugs or therapies for the treatment of cancer and other diseases. Additionally, more research is needed to understand the long-term effects and potential side effects of this compound, particularly in human studies.

Scientific Research Applications

1-(2-allylphenoxy)-3-(9H-carbazol-9-yl)-2-propanol has shown promising results in various scientific research applications, particularly in the field of medicine and pharmacology. Some of the potential applications of this compound include its use as an anticancer agent, a neuroprotective agent, and a cardiovascular agent. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.